Cas no 874459-99-1 ((3-((4-Methoxyphenyl)carbamoyl)phenyl)boronic acid)

• Product Name: (3-((4-Methoxyphenyl)carbamoyl)phenyl)boronic acid
• CAS No: 874459-99-1
• MF: C₁₄H₁₄BNO₄
• MW: 271.0763
• MDL: MFCD28167459
• CID: 4658130
• Update Time: 2025-05-21

(3-((4-Methoxyphenyl)carbamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-((4-methoxyphenyl)carbamoyl)phenyl)boronic acid
• {3-[(4-methoxyphenyl)carbamoyl]phenyl}boronic acid
• AM87353
• 3-(4-Methoxyphenylcarbamoyl)phenylboronic acid
• (3-((4-Methoxyphenyl)carbamoyl)phenyl)boronic acid

• MDL： MFCD28167459
• Inchi： 1S/C14H14BNO4/c1-20-13-7-5-12(6-8-13)16-14(17)10-3-2-4-11(9-10)15(18)19/h2-9,18-19H,1H3,(H,16,17)
• InChI Key： CAYFIPXETZSTMI-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C1=C([H])C([H])=C([H])C(B(O[H])O[H])=C1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 318
• Topological Polar Surface Area: 78.8

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (3-((4-Methoxyphenyl)carbamoyl)phenyl)boronic acid

Comprehensive Overview of (3-((4-Methoxyphenyl)carbamoyl)phenyl)boronic acid (CAS No. 874459-99-1)

(3-((4-Methoxyphenyl)carbamoyl)phenyl)boronic acid, identified by its CAS number 874459-99-1, is a specialized boronic acid derivative with significant applications in organic synthesis, pharmaceuticals, and material science. This compound features a unique molecular structure combining a boronic acid moiety with a 4-methoxyphenyl carbamoyl group, making it a versatile intermediate in cross-coupling reactions, such as the Suzuki-Miyaura reaction. Its high reactivity and selective binding properties have garnered attention in drug discovery and bioconjugation technologies.

In recent years, the demand for boronic acid-based compounds like 874459-99-1 has surged due to their role in developing targeted therapies and diagnostic agents. Researchers are particularly interested in its potential for cancer treatment, as boronic acids can inhibit proteasomes and modulate cellular pathways. Additionally, its solubility and stability under physiological conditions make it a candidate for biomedical imaging and drug delivery systems.

The synthesis of (3-((4-Methoxyphenyl)carbamoyl)phenyl)boronic acid involves multi-step organic reactions, often starting from 3-carboxyphenylboronic acid and 4-methoxyaniline. Advanced techniques like HPLC purification and NMR characterization ensure high purity (>98%), critical for pharmaceutical applications. Its molecular weight (285.11 g/mol) and logP value (2.3) align with Lipinski’s Rule of Five, enhancing its drug-likeness.

From an industrial perspective, CAS 874459-99-1 is utilized in OLED materials and polymer chemistry, where its electron-withdrawing properties improve device efficiency. Environmental considerations, such as biodegradability and low toxicity, further broaden its appeal. As sustainability gains traction, greener synthesis methods for this compound are being explored, including catalyzed reactions and solvent-free conditions.

Frequently asked questions about 874459-99-1 include its storage conditions (recommended: 2–8°C under inert gas), handling precautions (use PPE to avoid inhalation), and supplier availability (major vendors like Sigma-Aldrich and TCI). Users also search for alternative names, such as 3-(4-Methoxybenzamido)phenylboronic acid, to locate technical data. For researchers, MSDS sheets and spectral data (IR, UV-Vis) are essential resources.

In summary, (3-((4-Methoxyphenyl)carbamoyl)phenyl)boronic acid (CAS 874459-99-1) bridges multiple scientific disciplines, offering innovative solutions in medicine, materials, and green chemistry. Its adaptability to cutting-edge research ensures continued relevance in both academic and industrial settings.